N-[3-[1-(2-fluorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide

• IUPAC Name: N-[3-[1-(2-fluorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide
• InChI: InChI=1S/C14H21FN2O2S/c1-10(7-11-5-3-4-6-14(11)15)16-12-8-13(9-12)17-20(2,18)19/h3-6,10,12-13,16-17H,7-9H2,1-2H3
• InChI Key: PHIWHEFWUDSZPC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1F)NC2CC(C2)NS(=O)(=O)C
• Molecular Formula: C14H21FN2O2S
• Molecular Weight: 300.39 g/mol

Description

N-[3-[1-(2-fluorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide is a synthetic organic compound with potential applications in various scientific fields. This compound features a cyclobutyl ring, a fluorophenyl group, and a methanesulfonamide moiety, making it structurally unique and potentially useful in medicinal chemistry and other research areas.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-[1-(2-fluorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide typically involves multiple steps:

Formation of the Cyclobutyl Ring: The cyclobutyl ring can be synthesized through a [2+2] cycloaddition reaction involving alkenes or through ring-closing metathesis.

Introduction of the Fluorophenyl Group: The fluorophenyl group is introduced via a nucleophilic aromatic substitution reaction, where a fluorine atom is substituted onto a phenyl ring.

Attachment of the Propan-2-ylamino Group: This step involves the alkylation of an amine with a propan-2-yl halide.

Sulfonamide Formation: The final step involves the reaction of the amine with methanesulfonyl chloride under basic conditions to form the sulfonamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the use of high-throughput screening to identify the most efficient catalysts and reagents.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the propan-2-yl group, leading to the formation of ketones or alcohols.

Reduction: Reduction reactions can target the sulfonamide group, potentially converting it to an amine.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products

Oxidation: Ketones or alcohols depending on the specific conditions.

Reduction: Amines from the reduction of the sulfonamide group.

Substitution: Various substituted fluorophenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-[3-[1-(2-fluorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

Biologically, this compound may serve as a lead compound in drug discovery. Its structural features suggest potential interactions with biological targets, making it a candidate for further pharmacological studies.

Medicine

In medicine, the compound could be investigated for its therapeutic potential. The presence of the sulfonamide group is particularly interesting, as sulfonamides are known for their antibacterial properties.

Industry

Industrially, the compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of N-[3-[1-(2-fluorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide would depend on its specific application. In a biological context, it might interact with enzymes or receptors, modulating their activity. The fluorophenyl group could enhance binding affinity to certain targets, while the sulfonamide group could participate in hydrogen bonding interactions.

Comparison with Similar Compounds

Similar Compounds

N-[3-[1-(2-chlorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide: Similar structure but with a chlorine atom instead of fluorine.

N-[3-[1-(2-bromophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide: Similar structure but with a bromine atom instead of fluorine.

N-[3-[1-(2-methylphenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide: Similar structure but with a methyl group instead of fluorine.

Uniqueness

The presence of the fluorine atom in N-[3-[1-(2-fluorophenyl)propan-2-ylamino]cyclobutyl]methanesulfonamide can significantly alter its chemical and biological properties compared to its analogs. Fluorine atoms can enhance metabolic stability, increase lipophilicity, and improve binding affinity to biological targets, making this compound potentially more effective in its applications.